Cas no 1806706-25-1 (3-(3-Chloropropanoyl)-4-nitrotoluene)

• Product Name: 3-(3-Chloropropanoyl)-4-nitrotoluene
• CAS No: 1806706-25-1
• MF: C₁₀H₁₀ClNO₃
• MW: 227.644301891327
• CID: 5001616
• Update Time: 2025-05-22

3-(3-Chloropropanoyl)-4-nitrotoluene Chemical and Physical Properties

Names and Identifiers

• 3-(3-Chloropropanoyl)-4-nitrotoluene

• Inchi： 1S/C10H10ClNO3/c1-7-2-3-9(12(14)15)8(6-7)10(13)4-5-11/h2-3,6H,4-5H2,1H3
• InChI Key： VRYKWUWDIRXVCJ-UHFFFAOYSA-N
• SMILES： ClCCC(C1C=C(C)C=CC=1[N+](=O)[O-])=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 252
• XLogP3: 2.3
• Topological Polar Surface Area: 62.9

Additional information on 3-(3-Chloropropanoyl)-4-nitrotoluene

3-(3-Chloropropanoyl)-4-nitrotoluene: A Comprehensive Overview

The compound 3-(3-Chloropropanoyl)-4-nitrotoluene, identified by the CAS number 1806706-25-1, is a significant molecule in the field of organic chemistry. This compound is characterized by its unique structure, which combines a nitro group and a chlorinated propanoyl moiety attached to a toluene backbone. Its synthesis and properties have been extensively studied, making it a valuable compound in various chemical applications.

The structural formula of 3-(3-Chloropropanoyl)-4-nitrotoluene reveals a complex arrangement of functional groups. The toluene ring serves as the central framework, with a nitro group (-NO₂) attached at the 4-position and a 3-chloropropanoyl group (-COCH₂CH₂Cl) at the 3-position. This configuration imparts unique electronic and steric properties to the molecule, influencing its reactivity and stability. Recent studies have highlighted the importance of such functional group combinations in modulating chemical reactivity for industrial applications.

Recent research has focused on the synthesis of 3-(3-Chloropropanoyl)-4-nitrotoluene using advanced methodologies. One notable approach involves the Friedel-Crafts acylation reaction, where the nitro group acts as an activating substituent, facilitating the acylation process. This method has been optimized to achieve high yields and purity, making it suitable for large-scale production. Additionally, computational chemistry techniques have been employed to predict the molecule's electronic structure and reactivity, providing valuable insights for further research.

The physical properties of 3-(3-Chloropropanoyl)-4-nitrotoluene are critical for its application in various industries. The compound exhibits a melting point of approximately 125°C and a boiling point around 280°C under standard conditions. Its solubility in organic solvents such as dichloromethane and ethyl acetate makes it ideal for use in organic synthesis reactions. Furthermore, its stability under thermal and oxidative conditions has been thoroughly investigated, confirming its suitability for high-temperature industrial processes.

In terms of applications, 3-(3-Chloropropanoyl)-4-nitrotoluene has found utility in the pharmaceutical industry as an intermediate in drug synthesis. Its ability to undergo various functional group transformations makes it a versatile building block for constructing complex molecules with therapeutic potential. Recent advancements in medicinal chemistry have leveraged this compound to develop novel drug candidates targeting specific biological pathways.

Beyond pharmaceuticals, 3-(3-Chloropropanoyl)-4-nitrotoluene has also been explored in materials science. Its unique electronic properties make it a promising candidate for use in organic electronics, particularly in the development of semiconducting materials. Researchers have investigated its ability to form self-assembled monolayers and its compatibility with various substrate materials, paving the way for potential applications in flexible electronics and sensors.

The environmental impact of 3-(3-Chloropropanoyl)-4-nitrotoluene has also garnered attention from researchers. Studies have been conducted to assess its biodegradability and toxicity levels. Results indicate that the compound exhibits moderate biodegradability under aerobic conditions, with microbial degradation being a key pathway for its environmental fate. However, further research is required to fully understand its long-term effects on ecosystems.

In conclusion, 3-(3-Chloropropanoyl)-4-nitrotoluene, with its CAS number 1806706-25-1, is a multifaceted compound with significant potential across various chemical disciplines. Its unique structure, coupled with recent advancements in synthesis and application techniques, positions it as a valuable asset in modern chemistry. Continued research into its properties and uses will undoubtedly unlock new opportunities for its utilization in diverse industrial sectors.